SUS 316L

Specification

• CAS No.: 11134-23-9
• Molecular Formula: C6H13AlCl
• Molecular Weight: 0

Introduction

Chemical Composition

The precise chemical composition of SUS316L is carefully controlled to achieve its superior properties. The following table presents the standard compositional ranges for SUS316L stainless steel:

Element	SUS316L Composition (%)
Carbon (C)	≤0.03%
Manganese (Mn)	≤2.00%
Silicon (Si)	≤1.00%
Phosphorus (P)	≤0.045%
Sulfur (S)	≤0.03%
Nickel (Ni)	10.00-15.00%
Chromium (Cr)	16.00-18.00%
Molybdenum (Mo)	2.00-3.00%
Nitrogen (N)	≤0.10%
Iron (Fe)	Balance

The chemical composition reveals several key features that contribute to the material's performance characteristics. The extremely low carbon content (≤0.03%) is fundamental to preventing sensitization and subsequent intergranular corrosion during welding operations, eliminating the need for post-weld heat treatment in many applications. The high chromium content (16.00-18.00%) forms a passive chromium oxide layer on the material's surface, providing its basic corrosion resistance properties. Nickel (10.00-15.00%) stabilizes the austenitic microstructure, enhancing formability and toughness across a wide temperature range. The addition of molybdenum (2.00-3.00%) significantly improves resistance to pitting and crevice corrosion, particularly in environments containing chloride ions, making it suitable for marine applications. Nitrogen content is controlled to enhance strength while maintaining the austenitic structure.

When comparing SUS316L to standard SUS316, the primary difference is the reduced carbon content, which gives SUS316L better resistance to intergranular corrosion after welding or high-temperature exposure. The precise control of these elements ensures consistent performance across various manufacturing lots and applications.

Mechanical Properties

SUS316L offers an excellent balance of strength, ductility, and toughness, making it suitable for structural applications across diverse industries. The following table presents the standard mechanical properties of SUS316L stainless steel:

Property	SUS316L Value
Yield Strength (MPa)	≥175
Tensile Strength (MPa)	≥480
Elongation (%)	≥40
Hardness (HB)	≤187
Elastic Modulus (GPa)	193

The mechanical properties of SUS316L demonstrate its robust nature and versatility. With a minimum yield strength of 175 MPa and a minimum tensile strength of 480 MPa, SUS316L provides sufficient structural integrity for most engineering applications. The high elongation percentage (≥40%) indicates excellent ductility, allowing the material to undergo substantial deformation before failure. This property is particularly valuable in forming operations and applications subject to mechanical stress. The relatively low hardness (≤187 HB) contributes to good machinability despite the material's strength.

The high elastic modulus (193 GPa) indicates excellent stiffness, allowing the material to resist deformation under applied loads. This combination of strength and elasticity makes SUS316L suitable for applications requiring both structural integrity and flexibility. SUS316L also offers higher creep, stress-to-rupture, and tensile strength at elevated temperatures compared to standard austenitic stainless steels like Type 304.

Research has shown that SUS316L manufactured through additive manufacturing processes, such as Laser Powder Bed Fusion (L-PBF), can exhibit even higher strength characteristics, with tensile strength ranging from 750 MPa to 1000 MPa and elongation at break as high as 50%. This enhancement is attributed to the unique microstructure formed during the rapid solidification characteristic of additive manufacturing processes.

Physical Properties

The physical properties of SUS316L are critical for engineers and designers when considering thermal expansion, heat transfer, and other physical behaviors in application environments. The following table presents the key physical properties of SUS316L stainless steel:

Property	SUS316L Value
Density (g/cm³)	8.00
Thermal Conductivity at 20°C (W/m·K)	15-16.3
Specific Heat Capacity at 20°C (J/kg·K)	500
Thermal Expansion Coefficient 20-100°C (10⁻⁶/K)	16.0-16.5
Thermal Expansion Coefficient 20-500°C (10⁻⁶/K)	18.2
Electrical Resistivity at 20°C (Ω·mm²/m)	0.75
Melting Range (°C)	1390-1440

The physical properties of SUS316L influence its performance in various applications. With a density of approximately 8.00 g/cm³, SUS316L is comparable to other austenitic stainless steels. The relatively low thermal conductivity (15-16.3 W/m·K) results in slower heat transfer, which can be advantageous in applications requiring thermal insulation but may require consideration in heat exchange applications.

The coefficient of thermal expansion (16.0-16.5 × 10⁻⁶/K between 20-100°C) is relatively high compared to carbon steels, necessitating careful consideration in applications involving temperature fluctuations or when joining with dissimilar materials. The specific heat capacity (500 J/kg·K) indicates the amount of energy required to raise the temperature of the material, affecting its thermal response in various applications.

The melting range (1390-1440°C) is important for manufacturing processes, particularly casting and welding operations. The electrical resistivity (0.75 Ω·mm²/m) is relevant for applications involving electrical conductivity or resistance heating. Understanding these physical properties is essential for predicting the behavior of SUS316L in service conditions and optimizing its application in various engineering contexts.

Corrosion Resistance

The exceptional corrosion resistance of SUS316L is perhaps its most valued characteristic, making it the material of choice for aggressive environments where standard stainless steels would fail. SUS316L exhibits outstanding resistance to a wide range of corrosive media, including chloride environments, marine atmospheres, and various chemical solutions.

The addition of molybdenum (2.00-3.00%) significantly enhances the pitting and crevice corrosion resistance of SUS316L compared to conventional chromium-nickel austenitic stainless steels such as Type 304. This improvement is particularly evident in environments containing chloride ions, which are notorious for causing localized corrosion in many stainless steels. In cold seawater, SUS316L is considered a "standard marine grade stainless steel," though its performance may be somewhat reduced in warm seawater environments.

SUS316L demonstrates excellent resistance to atmospheric corrosion and other mild types of corrosion. It can withstand various acidic environments, showing impressive resistance to sulfuric acid at concentrations up to 5% at temperatures as high as 49°C (120°F), with even better resistance at temperatures below 38°C (100°F). The material also performs well against phosphoric acid, with excellent resistance to boiling 20% phosphoric acid solutions.

The corrosion resistance of SUS316L can be further enhanced through surface modifications. Research has demonstrated that techniques such as electroplating with rhodium, ion beam assisted deposition of tantalum oxide, and sol-gel-derived titanium dioxide coatings can significantly improve the electrochemical stability and reduce dissolution of SUS316L in biological fluids, making it even more suitable for medical implant applications.

Heat Resistance

SUS316L exhibits remarkable heat resistance properties, maintaining its structural integrity and corrosion resistance at elevated temperatures. This characteristic makes it suitable for applications involving high-temperature operations, where both mechanical strength and resistance to oxidation and corrosion are critical requirements.

The material can maintain its strength and corrosion resistance at temperatures up to 870°C (1598°F). Its oxidation resistance holds up through this temperature range, and it remains serviceable up to approximately 925°C. This impressive heat resistance is attributed to the stable austenitic structure and the formation of protective oxide layers at elevated temperatures.

At high temperatures, SUS316L offers higher creep resistance and stress-to-rupture strength compared to conventional austenitic stainless steels. These properties are particularly valuable in applications such as pressure vessels, boilers, and other components operating at elevated temperatures where dimensional stability under load is crucial.

The coefficient of thermal expansion increases with temperature, ranging from approximately 16.0 × 10⁻⁶/K at 100°C to 18.0 × 10⁻⁶/K at 500°C. This characteristic must be considered in designs involving temperature fluctuations, particularly when SUS316L is joined with materials having different thermal expansion rates.

The thermal conductivity of SUS316L also increases with temperature, from approximately 16.3 W/m·K at 100°C to 21.5 W/m·K at 500°C. This increase in thermal conductivity at higher temperatures facilitates better heat distribution, which can be advantageous in high-temperature applications requiring uniform heating.

Research on SUS316L produced through additive manufacturing has shown that post-processing heat treatments can significantly alter the microstructure and resulting properties. For instance, solution annealing at 1050°C followed by aging at 700°C can lead to a reduction in dislocations and an increase in precipitate size from approximately 20 nm to 150 nm, affecting both mechanical properties and corrosion resistance.

Applications

The exceptional combination of corrosion resistance, mechanical properties, and heat resistance makes SUS316L suitable for a diverse range of applications across multiple industries. Its versatility has established it as a premium material for demanding environments where reliability and longevity are paramount.

In the medical and pharmaceutical industries, SUS316L is widely used for surgical instruments, implants, and equipment components due to its excellent biocompatibility, corrosion resistance in body fluids, and ability to withstand sterilization processes. Its compliance with ASTM F138 standards for biocompatibility makes it particularly valuable for medical implants. The material's resistance to a wide range of chemicals also makes it ideal for pharmaceutical manufacturing equipment, where product purity and contamination prevention are critical concerns.

Marine applications represent another significant area for SUS316L, where its resistance to chloride-induced corrosion is especially valuable. It is employed in marine hardware, ship fittings, and components exposed to seawater or salt-spray environments. The material's ability to withstand corrosive maritime conditions without significant degradation makes it cost-effective for long-term installations despite its higher initial cost compared to standard stainless steels.

In the chemical processing industry, SUS316L is utilized for tanks, pipes, valves, and reaction vessels that handle corrosive chemicals. Its resistance to sulfuric acid, phosphoric acid, and many other industrial chemicals, combined with its mechanical strength at elevated temperatures, makes it particularly suitable for processing equipment. The low carbon content also ensures integrity of welded components without post-weld heat treatment, simplifying fabrication and maintenance.

Food processing equipment frequently incorporates SUS316L components due to the material's corrosion resistance, ease of cleaning, and compliance with food safety regulations. Its non-porous surface prevents bacterial growth and contamination, while its resistance to cleaning agents and sanitizing chemicals ensures long service life.

Other notable applications include architectural elements in coastal environments, nuclear reactor components, heat exchangers in corrosive environments, fasteners for marine use, and specialized components such as vibration motors, camera modules, fuel cells, micro pumps, stents, and watch casings. The material's versatility extends to cryogenic applications as well, maintaining excellent toughness at extremely low temperatures.

Manufacturing and Processing

SUS316L offers excellent fabricability and formability, allowing for diverse manufacturing methods to produce components with complex geometries. The material's austenitic structure contributes to its formability, while its moderate work hardening rate enables efficient processing across various techniques.

Welding of SUS316L can be accomplished using standard techniques, including TIG (Tungsten Inert Gas) and MAG (Metal Active Gas) processes. The low carbon content of SUS316L eliminates the risk of sensitization during welding, preventing intergranular corrosion in the heat-affected zone without requiring post-weld heat treatment. This characteristic significantly simplifies fabrication processes and reduces manufacturing costs for welded assemblies.

Machining SUS316L presents moderate challenges due to its work hardening tendency, requiring appropriate cutting speeds, feeds, and tooling to achieve optimal results. The material's machinability is rated as moderate compared to free-machining stainless steels, necessitating proper techniques to prevent work hardening during cutting operations.

Additive manufacturing (AM) of SUS316L has gained significant attention in recent years, with techniques such as Laser Powder Bed Fusion (L-PBF) enabling the production of complex geometries with properties comparable or superior to conventionally manufactured components. The rapid solidification characteristic of AM processes results in a unique hierarchical austenitic microstructure with fine subgrains (300-700 nm) and cellular structures, contributing to enhanced mechanical properties. Research has shown that AM-produced SUS316L can exhibit tensile strengths ranging from 750 MPa to 1000 MPa, significantly higher than conventionally produced material.

Post-processing treatments for SUS316L may include solution annealing, typically performed at temperatures around 1050°C, followed by rapid cooling to dissolve carbides and ensure maximum corrosion resistance. For additively manufactured components, heat treatments can significantly alter the microstructure, reducing dislocations and influencing precipitate formation, thereby optimizing mechanical properties for specific applications.

Advanced Research Findings

Recent research on SUS316L has focused on enhancing its properties through advanced manufacturing techniques, surface modifications, and composite formulations. These developments are expanding the material's application range and improving its performance in demanding environments.

Additive manufacturing (AM) of SUS316L has been extensively studied, revealing distinct microstructural characteristics compared to conventionally manufactured material. Research has shown that SUS316L prepared using Laser Powder Bed Fusion (L-PBF) consists of a hierarchical austenitic microstructure with grain sizes of approximately 25 μm in the as-built condition, increasing to about 35 μm after heat treatment. The grains predominantly contain fine subgrains (300-700 nm) with a cellular structure, contributing to enhanced mechanical properties. Studies have demonstrated that AM-produced SUS316L can exhibit tensile strengths ranging from 750 MPa to 1000 MPa and elongation at break as high as 50%, surpassing the properties of conventionally manufactured material.

The formation of cellular dislocation substructures in AM-produced SUS316L is influenced by processing parameters such as laser power, scanning speed, and layer thickness. Research indicates that increasing laser power or decreasing scanning speed can lead to finer cellular dislocation substructures, while increasing layer thickness results in coarser structures. These microstructural features significantly impact mechanical properties, with smaller cells generally leading to higher strength but potentially lower ductility.

Surface modification techniques have been investigated to further enhance the corrosion resistance and biocompatibility of SUS316L for medical applications. Studies have shown that electroplating with rhodium, ion beam assisted deposition of tantalum oxide, and sol-gel-derived titanium dioxide coatings can significantly improve the electrochemical stability of SUS316L in biological fluids. These treatments effectively create uniform and compact protective films that prevent the dissolution of metal ions, thereby enhancing biocompatibility.

Innovative composite materials incorporating SUS316L have also been developed for specialized applications. Research on aluminum-SUS316L composites fabricated through spark plasma sintering has produced lightweight, high-hardness materials with potential applications in automotive, aerospace, and shipbuilding industries. These composites, containing 50 vol.% SUS316L in an aluminum matrix, exhibit remarkable Vickers hardness values of approximately 620 HV, approximately 21 times higher than pure aluminum and 7.2 times higher than SUS316L alone. The enhanced properties result from the formation of intermetallic compounds such as Al13Fe4 and AlFe3 during the sintering process.

Explosive welding techniques have been investigated for joining SUS316L with dissimilar materials, such as aluminum alloys. These studies are particularly relevant for applications requiring the combination of different material properties within a single component, such as lightweight structures with localized corrosion resistance or specialized thermal management characteristics.